1-(4-methoxyphenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]ethanone hydrobromide

• IUPAC Name: 1-(4-methoxyphenyl)-2-(1-methylimidazol-2-yl)sulfanylethanone;hydrobromide
• InChI: InChI=1S/C13H14N2O2S.BrH/c1-15-8-7-14-13(15)18-9-12(16)10-3-5-11(17-2)6-4-10;/h3-8H,9H2,1-2H3;1H
• InChI Key: QLUIBXUVXHZJQE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC(=O)C2=CC=C(C=C2)OC.Br
• Molecular Formula: C13H15BrN2O2S
• Molecular Weight: 343.24 g/mol

Description

1-(4-methoxyphenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]ethanone hydrobromide, also known as MIBE, is a compound that has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

1-(4-methoxyphenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]ethanone hydrobromide exerts its therapeutic effects through various mechanisms of action. In cancer research, this compound induces apoptosis and cell cycle arrest by activating the p53 pathway. In inflammation research, this compound inhibits the production of pro-inflammatory cytokines by inhibiting the NF-κB pathway. In neurological disorder research, this compound reduces oxidative stress and inflammation by activating the Nrf2 pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different diseases. In cancer research, this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. In inflammation research, this compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, this compound has neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

1-(4-methoxyphenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]ethanone hydrobromide has several advantages and limitations for lab experiments. One advantage is that it has been shown to have therapeutic potential in various diseases. Another advantage is that it has been shown to have low toxicity in animal studies. However, one limitation is that this compound is a relatively new compound, and more research is needed to fully understand its therapeutic potential and mechanism of action.

Future Directions

There are several future directions for 1-(4-methoxyphenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]ethanone hydrobromide research. One direction is to further investigate its therapeutic potential in various diseases, such as cancer, inflammation, and neurological disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in animal models and humans. Additionally, future research could focus on developing this compound derivatives with improved efficacy and lower toxicity.

Scientific Research Applications

1-(4-methoxyphenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]ethanone hydrobromide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.